Cas no 1369177-63-8 (6-Chloro-2-methylquinoline-8-carboxylic acid)

• Product Name: 6-Chloro-2-methylquinoline-8-carboxylic acid
• CAS No: 1369177-63-8
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD26667644
• CID: 4594175
• PubChem ID: 82574739
• Update Time: 2025-05-26

6-Chloro-2-methylquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-methylquinoline-8-carboxylic acid
• Z2380469099
• 6-Chloro-2-methylquinoline-8-carboxylic acid

• MDL： MFCD26667644
• Inchi： 1S/C11H8ClNO2/c1-6-2-3-7-4-8(12)5-9(11(14)15)10(7)13-6/h2-5H,1H3,(H,14,15)
• InChI Key： KTHJIDBJBJUURV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C2C(C=1)=CC=C(C)N=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-Chloro-2-methylquinoline-8-carboxylic acid

Research Brief on 6-Chloro-2-methylquinoline-8-carboxylic acid (CAS: 1369177-63-8)

6-Chloro-2-methylquinoline-8-carboxylic acid (CAS: 1369177-63-8) is a quinoline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting inflammatory and infectious diseases. Recent studies have explored its utility in the design of novel inhibitors for enzymes such as kinases and proteases, which are critical in numerous pathological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 6-Chloro-2-methylquinoline-8-carboxylic acid as a scaffold for developing selective kinase inhibitors. The study highlighted its structural versatility, which allows for modifications at multiple positions to enhance binding affinity and selectivity. The compound's chloro and carboxylic acid functional groups were found to be crucial for interactions with the ATP-binding site of target kinases, demonstrating promising inhibitory activity against several cancer-related kinases.

Another recent publication in Bioorganic & Medicinal Chemistry Letters focused on the antimicrobial properties of derivatives synthesized from 6-Chloro-2-methylquinoline-8-carboxylic acid. The researchers reported that certain derivatives exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the importance of the chloro substituent in enhancing the compounds' penetration through bacterial cell membranes, thereby improving their efficacy.

Furthermore, computational studies have been conducted to predict the pharmacokinetic properties of 6-Chloro-2-methylquinoline-8-carboxylic acid derivatives. Molecular docking and dynamics simulations revealed favorable binding modes with target proteins, suggesting their potential as lead compounds for further optimization. These in silico findings were corroborated by in vitro assays, which showed moderate to high inhibitory activity against selected enzyme targets.

Despite these advancements, challenges remain in the clinical translation of 6-Chloro-2-methylquinoline-8-carboxylic acid-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the development of prodrug strategies or formulation technologies to overcome these limitations.

In conclusion, 6-Chloro-2-methylquinoline-8-carboxylic acid (CAS: 1369177-63-8) represents a promising scaffold for the design of novel therapeutic agents. Its versatility and demonstrated biological activity make it a valuable tool in medicinal chemistry. Continued research efforts are expected to yield optimized derivatives with improved pharmacological profiles, paving the way for their potential use in treating various diseases.